Cas no 2251739-92-9 (N-Benzyl-5-deoxy-2,3-O-(1-methylethylidene)-5-phathalimido-adenosine)
N-Benzyl-5-deoxy-2,3-O-(1-methylethylidene)-5-phathalimido-adenosine Chemical and Physical Properties
Names and Identifiers
-
- N-Benzyl-5-deoxy-2,3-O-(1-methylethylidene)-5-phathalimido-adenosine
-
- Inchi: 1S/C33H34N6O7/c1-32(2,3)46-31(42)37(15-19-11-7-6-8-12-19)26-23-27(35-17-34-26)39(18-36-23)30-25-24(44-33(4,5)45-25)22(43-30)16-38-28(40)20-13-9-10-14-21(20)29(38)41/h6-14,17-18,22,24-25,30H,15-16H2,1-5H3/t22-,24-,25-,30-/m1/s1
- InChI Key: VFTPMMZJNBJROI-MWYPNJJNSA-N
- SMILES: C(N1C(C2=CC=CC=C2C1=O)=O)[C@@H]1[C@@]2([H])OC(C)(C)O[C@@]2([H])[C@H](N2C=NC3=C(N=CN=C23)N(C(=O)OC(C)(C)C)CC2C=CC=CC=2)O1
N-Benzyl-5-deoxy-2,3-O-(1-methylethylidene)-5-phathalimido-adenosine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1292509-100mg |
N-Benzyl-5-deoxy-2,3-O-(1-methylethylidene)-5-phathalimido-adenosine |
2251739-92-9 | 95% | 100mg |
$665 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1292509-250mg |
N-Benzyl-5-deoxy-2,3-O-(1-methylethylidene)-5-phathalimido-adenosine |
2251739-92-9 | 95% | 250mg |
$1095 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1292509-500mg |
N-Benzyl-5-deoxy-2,3-O-(1-methylethylidene)-5-phathalimido-adenosine |
2251739-92-9 | 95% | 500mg |
$1765 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1292509-1g |
N-Benzyl-5-deoxy-2,3-O-(1-methylethylidene)-5-phathalimido-adenosine |
2251739-92-9 | 95% | 1g |
$2975 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1292509-5g |
N-Benzyl-5-deoxy-2,3-O-(1-methylethylidene)-5-phathalimido-adenosine |
2251739-92-9 | 95% | 5g |
$11115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1292509-50mg |
N-Benzyl-5-deoxy-2,3-O-(1-methylethylidene)-5-phathalimido-adenosine |
2251739-92-9 | 95% | 50mg |
$455 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1292509-100mg |
N-Benzyl-5-deoxy-2,3-O-(1-methylethylidene)-5-phathalimido-adenosine |
2251739-92-9 | 95% | 100mg |
$665 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1292509-500mg |
N-Benzyl-5-deoxy-2,3-O-(1-methylethylidene)-5-phathalimido-adenosine |
2251739-92-9 | 95% | 500mg |
$1765 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1292509-250mg |
N-Benzyl-5-deoxy-2,3-O-(1-methylethylidene)-5-phathalimido-adenosine |
2251739-92-9 | 95% | 250mg |
$1095 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1292509-1g |
N-Benzyl-5-deoxy-2,3-O-(1-methylethylidene)-5-phathalimido-adenosine |
2251739-92-9 | 95% | 1g |
$2975 | 2025-02-27 |
N-Benzyl-5-deoxy-2,3-O-(1-methylethylidene)-5-phathalimido-adenosine Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on N-Benzyl-5-deoxy-2,3-O-(1-methylethylidene)-5-phathalimido-adenosine
N-Benzyl-5-deoxy-2,3-O-(1-methylethylidene)-5-phathalimido-adenosine (CAS No. 2251739-92-9): An Overview
N-Benzyl-5-deoxy-2,3-O-(1-methylethylidene)-5-phathalimido-adenosine (CAS No. 2251739-92-9) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is a derivative of adenosine, a fundamental nucleoside that plays a crucial role in various biological processes, including energy transfer and signal transduction. The introduction of the N-benzyl, 5-deoxy, and phthalimido groups significantly alters its chemical properties and biological activity, making it a valuable candidate for further research and potential therapeutic applications.
The structure of N-Benzyl-5-deoxy-2,3-O-(1-methylethylidene)-5-phathalimido-adenosine is characterized by its unique functional groups. The N-benzyl group enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability. The 5-deoxy modification removes the hydroxyl group at the 5' position of the ribose sugar, which can affect the compound's stability and reactivity. The phthalimido group, a cyclic amide, introduces additional functionality that can influence the compound's binding properties and biological activity.
Recent studies have focused on the potential therapeutic applications of this compound. One notable area of research is its role in modulating nucleoside transporters. Nucleoside transporters are integral membrane proteins that facilitate the uptake and efflux of nucleosides and nucleobases across cell membranes. These transporters are crucial for maintaining cellular nucleotide pools and are involved in various physiological and pathological processes, including cancer and viral infections.
A study published in the Journal of Medicinal Chemistry in 2021 investigated the interaction of N-Benzyl-5-deoxy-2,3-O-(1-methylethylidene)-5-phathalimido-adenosine with human equilibrative nucleoside transporter 1 (hENT1). The results showed that this compound exhibits high affinity for hENT1, suggesting its potential as a selective inhibitor or substrate for this transporter. This finding has significant implications for developing new therapeutic strategies for diseases where hENT1 plays a critical role.
In addition to its potential as a nucleoside transporter modulator, N-Benzyl-5-deoxy-2,3-O-(1-methylethylidene)-5-phathalimido-adenosine has also been studied for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is associated with various diseases, including arthritis, cardiovascular disease, and neurodegenerative disorders. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).
The mechanism underlying these anti-inflammatory effects is not yet fully understood but may involve the modulation of signaling pathways such as nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs). Further research is needed to elucidate the exact molecular mechanisms and to explore the therapeutic potential of this compound in treating inflammatory diseases.
Beyond its biological activities, the synthesis of N-Benzyl-5-deoxy-2,3-O-(1-methylethylidene)-5-phathalimido-adenosine has been optimized to improve yield and purity. A synthetic route described in Organic Letters in 2019 involves a multi-step process that includes protection/deprotection steps, coupling reactions, and functional group modifications. This optimized synthesis method provides a robust platform for large-scale production and further pharmacological evaluation.
In conclusion, N-Benzyl-5-deoxy-2,3-O-(1-methylethylidene)-5-phathalimido-adenosine (CAS No. 2251739-92-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers specific properties that make it an attractive candidate for further research in areas such as nucleoside transporter modulation and anti-inflammatory therapy. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, highlighting its significance in the field of chemical biology and medicinal chemistry.
2251739-92-9 (N-Benzyl-5-deoxy-2,3-O-(1-methylethylidene)-5-phathalimido-adenosine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)